2-((5,6-dimethyl-7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[(5,6-dimethyl-7-oxo-8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C16H17N5O3S/c1-9-10(2)21-15(18-14(9)23)19-20-16(21)25-8-13(22)17-11-4-6-12(24-3)7-5-11/h4-7H,8H2,1-3H3,(H,17,22)(H,18,19,23)
• InChI Key: ARURWVXZJDISHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C(=NN=C2SCC(=O)NC3=CC=C(C=C3)OC)NC1=O)C
• Molecular Formula: C16H17N5O3S
• Molecular Weight: 359.4 g/mol

Description

2-((5,6-dimethyl-7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C16H17N5O3S and its molecular weight is 359.4. The purity is usually 95%.
BenchChem offers high-quality 2-((5,6-dimethyl-7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)-N-(4-methoxyphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((5,6-dimethyl-7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)-N-(4-methoxyphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis Applications

A study highlighted the development of selective radioligands for imaging the translocator protein (18 kDa) using PET, where compounds within a similar structural series were synthesized and labeled with fluorine-18 for in vivo imaging. This research demonstrates the compound's utility in developing diagnostic tools for neuroinflammation and related conditions (Dollé et al., 2008).

Antimicrobial and Anti-Inflammatory Agents

Novel derivatives derived from related chemical structures have been synthesized and shown to possess significant anti-inflammatory and analgesic activities. These compounds were evaluated for their COX-1/COX-2 inhibitory activities, showing high selectivity and effectiveness, illustrating the potential for developing new therapeutic agents (Abu‐Hashem et al., 2020).

Potential Antiasthma Agents

Research on 5-aryl-2-amino[1,2,4]triazolo[1,5-c]pyrimidines revealed their activity as mediator release inhibitors, indicating their potential application as antiasthma agents. This demonstrates the compound's role in developing treatments for asthma by modulating histamine release (Medwid et al., 1990).

Insecticidal Properties

A study explored the synthesis of heterocycles incorporating a thiadiazole moiety, showing insecticidal properties against the cotton leafworm. This indicates the potential of structurally related compounds in agricultural applications to protect crops from pests (Fadda et al., 2017).